Cas no 63833-47-6 (Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl-)
63833-47-6 structure
Product Name:Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl-
CAS No:63833-47-6
MF:C11H8N2O3
MW:216.19282245636
MDL:MFCD05148438
CID:2791626
PubChem ID:4268437
Update Time:2025-04-21
Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl- Chemical and Physical Properties
Names and Identifiers
-
- MFCD05148438
- SCHEMBL6326821
- (4-nitrophenyl)(1H-pyrrol-2-yl)methanone
- 2-(4-nitrobenzoyl) pyrrole
- (4-nitro-phenyl)-(1H-pyrrol-2-yl)-methanone
- OLBZXLMVXOLTRU-UHFFFAOYSA-N
- 2-(4-NITROBENZOYL)-1H-PYRROLE
- D85631
- 63833-47-6
- Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl-
- AS-76192
- DTXSID50401407
- DTXCID90352262
-
- MDL: MFCD05148438
- Inchi: 1S/C11H8N2O3/c14-11(10-2-1-7-12-10)8-3-5-9(6-4-8)13(15)16/h1-7,12H
- InChI Key: OLBZXLMVXOLTRU-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CN1)C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 216.05349212g/mol
- Monoisotopic Mass: 216.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 78.7Ų
Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D775162-250mg |
Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl- |
63833-47-6 | 95% | 250mg |
$160 | 2024-06-05 | |
| eNovation Chemicals LLC | D775162-1g |
Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl- |
63833-47-6 | 95% | 1g |
$235 | 2024-06-05 | |
| eNovation Chemicals LLC | D775162-5g |
Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl- |
63833-47-6 | 95% | 5g |
$650 | 2024-06-05 | |
| eNovation Chemicals LLC | D775162-10g |
Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl- |
63833-47-6 | 95% | 10g |
$1175 | 2024-06-05 | |
| Aaron | AR01IBEE-100mg |
Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl- |
63833-47-6 | 95% | 100mg |
$61.00 | 2023-12-14 | |
| Aaron | AR01IBEE-250mg |
Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl- |
63833-47-6 | 95% | 250mg |
$105.00 | 2023-12-14 | |
| Aaron | AR01IBEE-500mg |
Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl- |
63833-47-6 | 95% | 500mg |
$144.00 | 2023-12-14 | |
| Aaron | AR01IBEE-1g |
Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl- |
63833-47-6 | 95% | 1g |
$203.00 | 2023-12-14 | |
| Aaron | AR01IBEE-2g |
Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl- |
63833-47-6 | 95% | 2g |
$325.00 | 2023-12-14 | |
| Aaron | AR01IBEE-5g |
Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl- |
63833-47-6 | 95% | 5g |
$595.00 | 2023-12-14 |
Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl- Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
63833-47-6 (Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl-) Related Products
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